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Compound of Interest

Compound Name: Ascr#t8

Cat. No.: B12424479

Essential Safety and Handling Guide for Ascr#8

Disclaimer: This document provides guidance on the safe handling of Ascr#8 based on general
laboratory safety principles for research chemicals. A specific Safety Data Sheet (SDS) for
Ascr#8 is not publicly available. Therefore, the recommendations below are based on a
conservative approach to handling a biologically active, powdered organic compound of
unknown toxicity. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Ascr#8 is a member of the ascaroside family of glycolipid signaling molecules, acting as a
pheromone in nematodes such as Caenorhabditis elegans.[1][2][3] It is a potent component of
the dauer pheromone, influencing larval development, and is also involved in regulating social
and mating behaviors.[1][4][5][6][7] For research purposes, Ascr#8 is typically supplied as a
white to off-white solid powder.[8]

Chemical and Physical Properties

A summary of the known properties of Ascr#8 is provided below.
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Property Value

Chemical Formula C20H27NO7
Molecular Weight 393.43 g/mol

CAS Number 1172120-40-9
Appearance White to off-white solid

Storage Temperature

Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 6 months.

Source: MedChemExpress, 2025; TargetMol, 2025[4][8]

Personal Protective Equipment (PPE)

Given the unknown specific hazards of Ascr#8, a cautious approach to PPE is warranted to

minimize exposure via inhalation, dermal contact, and ingestion.

Recommended PPE for Handling Ascr#8

Protection Type

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.[9]
[10]

Prevents dermal absorption.
Leather and cotton gloves are
not suitable as they can

absorb chemicals.[11]

Eye Protection

Safety glasses with side
shields or chemical splash

goggles.[12]

Protects eyes from airborne
powder and splashes of

solutions.

Body Protection

A lab coat should be worn at

all times.

Provides a removable barrier
to protect skin and personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
may be necessary if handling
large quantities or if there is a

risk of aerosolization.[11]

Minimizes the risk of inhaling

the powdered compound.
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Note: Always inspect gloves for signs of degradation (e.g., discoloration, swelling, cracking)
and replace them when necessary.[9] Pant legs should be worn outside of boots to prevent
chemicals from entering footwear.[11][13]

PPE Workflow Diagram

Caption: Workflow for donning and doffing Personal Protective Equipment.

Operational Plans
Handling and Experimental Protocols

Due to its biological activity and powdered form, Ascr#8 should be handled with care in a
controlled laboratory environment.

Preparation of Stock Solutions:

o Work Area: Perform all weighing and initial dilutions of powdered Ascr#8 in a chemical fume
hood or a ventilated balance enclosure to prevent inhalation of dust.

» Weighing: Use an analytical balance to accurately weigh the desired amount of Ascr#8.

e Solubilization: Based on supplier information, Ascr#8 can be dissolved in a suitable solvent.
For biological experiments, this is often ethanol or DMSO.[14] Add the solvent to the vial
containing the pre-weighed Ascr#8 to create a stock solution.

» Storage of Solutions: Store stock solutions at -80°C for short-term storage (up to 6 months).

[8]
Experimental Use:

* When using Ascr#8 in experiments, such as treating C. elegans cultures, ensure that all
manipulations are performed in a designated area.

¢ Avoid cross-contamination by using dedicated labware.

o Clearly label all solutions containing Ascr#8 with the compound name, concentration,
solvent, and date of preparation.
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Experimental Workflow for Ascr#8 Bioassay
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Caption: General workflow for a bioassay using Ascr#8.

Disposal Plans

Proper disposal of Ascr#8 and associated waste is crucial to prevent environmental
contamination and ensure laboratory safety. All disposal must comply with local, state, and
federal regulations.

E : | Di | I

Waste Type Disposal Procedure

) Dispose of as hazardous chemical waste. Place
Unused Solid Ascr#8 ) ]
in a clearly labeled, sealed container.

Contaminated Labware (e.g., pipette tips, Collect in a designated hazardous waste
microfuge tubes) container lined with a chemically resistant bag.

Collect in a labeled, sealed, and chemically
Ascr#8 Solutions (Aqueous or Solvent-based) compatible hazardous waste container. Do not

pour down the drain.

) Dispose of in the appropriate hazardous waste
Contaminated PPE (Gloves, etc.) ) o
stream as designated by your institution's EHS.

Note: Never mix different types of chemical waste unless instructed to do so by EHS. For
specific guidance on waste streams and container labeling, consult your institution's waste
disposal procedures.[15]

Chemical Waste Disposal Pathway
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Caption: Logical flow for the disposal of Ascr#8 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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